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Compound of Interest

Compound Name:
1,3-Diiodo-2,2-

bis(iodomethyl)propane

Cat. No.: B073655 Get Quote

A Technical Guide to 1,3-Diiodo-2,2-
bis(iodomethyl)propane
For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diiodo-2,2-bis(iodomethyl)propane, also known by its synonym pentaerythrityl

tetraiodide, is a highly iodinated organic compound. Its unique structure, featuring a central

quaternary carbon atom bonded to four iodomethyl groups, makes it a valuable reagent in

various chemical syntheses. This technical guide provides a comprehensive overview of its

physicochemical properties, a proposed synthesis methodology, and its known applications,

with a focus on its utility for professionals in research and development.

Physicochemical Properties
The key physicochemical properties of 1,3-Diiodo-2,2-bis(iodomethyl)propane are

summarized in the tables below. These properties are crucial for its handling, storage, and

application in experimental settings.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 1522-88-9 [1][2]

Molecular Formula C₅H₈I₄ [1][2]

Molecular Weight 575.73 g/mol [3]

Appearance Solid [1]

Melting Point 227 °C [1]

Boiling Point 423.01 °C (estimated) [1]

Density 2.8477 g/cm³ (estimated) [1]

Vapor Pressure 1.53E-09 mmHg at 25°C [1]

Table 2: Chemical and Safety Information
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Property Value Reference

Synonyms

Pentaerythrityl tetraiodide,

Methane, tetrakis(iodomethyl)-,

2,2-Bis(iodomethyl)-1,3-

diiodopropane

[2][4][5]

Purity ≥96% [3]

Storage 4°C, protect from light [3]

Solubility

No definitive data available.

Contradictory information

suggests both low and high

solubility in water and solubility

in ethanol and ethers.

Hazard Codes GHS06, GHS08 [3]

Signal Word Danger [3]

Hazard Statements

H301 (Toxic if swallowed),

H311 (Toxic in contact with

skin), H331 (Toxic if inhaled),

H341 (Suspected of causing

genetic defects)

[3]

Precautionary Statements

P261, P264, P270, P271,

P280, P302+P352,

P304+P340, P330,

P361+P364, P405, P501

[3]

Experimental Protocols
Proposed Synthesis of 1,3-Diiodo-2,2-
bis(iodomethyl)propane
A detailed experimental protocol for the synthesis of 1,3-Diiodo-2,2-bis(iodomethyl)propane
is not readily available in published literature. However, a plausible synthetic route involves the
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iodination of pentaerythritol. The following is a proposed methodology based on analogous

halogenation reactions of pentaerythritol.

Reaction Scheme:

C(CH₂OH)₄ + 4 HI → C(CH₂I)₄ + 4 H₂O

Materials and Equipment:

Pentaerythritol

Hydroiodic acid (concentrated)

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Buchner funnel and filter paper

Recrystallization solvent (e.g., ethanol/water mixture)

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add pentaerythritol.

Addition of Reagent: Slowly add an excess of concentrated hydroiodic acid to the flask.

Reflux: Heat the reaction mixture to reflux with continuous stirring. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a beaker of ice water to precipitate the crude product.

Isolation: Collect the solid product by vacuum filtration using a Buchner funnel and wash with

cold water to remove any unreacted acid.
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Purification: Purify the crude product by recrystallization from a suitable solvent system, such

as an ethanol/water mixture, to yield the final product.

Drying: Dry the purified crystals under vacuum.

Disclaimer: This is a proposed protocol and should be adapted and optimized with appropriate

safety precautions in a laboratory setting.

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR) for 1,3-Diiodo-2,2-
bis(iodomethyl)propane are not widely available in public databases. However, a mass

spectrum is available in the NIST database.[4] Researchers are advised to perform their own

analytical characterization to confirm the identity and purity of the synthesized compound.

While Sigma-Aldrich indicates that they do not collect analytical data for this product, some

suppliers may offer it upon request.[6]

Applications
1,3-Diiodo-2,2-bis(iodomethyl)propane serves as a key intermediate in organic synthesis

and materials science.

Organic Synthesis: It is utilized as a reactant in the preparation of other iodine-containing

compounds.[1] Its high reactivity makes it a useful iodinating agent.

Medical Imaging: A primary application is in the synthesis of iodinated contrast media, which

are essential for enhancing the visibility of internal structures in medical imaging techniques

like X-ray and CT scans.[1]

Materials Science: The compound is explored in the development of iodine-containing

polymers and other advanced materials.[7] Its tetrafunctional nature allows it to act as a

crosslinking agent.

Currently, there is no specific information available in the scientific literature regarding the direct

application of 1,3-Diiodo-2,2-bis(iodomethyl)propane in drug development or its interaction

with specific signaling pathways.
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Visualizations
Proposed Synthetic Workflow
The following diagram illustrates a logical workflow for the proposed synthesis and purification

of 1,3-Diiodo-2,2-bis(iodomethyl)propane.

Start: Pentaerythritol & Hydroiodic Acid

Reaction:
Reflux with stirring

Work-up:
Precipitation in ice water

Isolation:
Vacuum filtration and washing

Purification:
Recrystallization

Analysis:
Spectroscopy (MS, NMR, IR)

Chromatography (HPLC)

Final Product:
1,3-Diiodo-2,2-bis(iodomethyl)propane

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis and purification of the target compound.
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Role as a Synthetic Intermediate
This diagram illustrates the role of 1,3-Diiodo-2,2-bis(iodomethyl)propane as a versatile

intermediate in chemical synthesis.

1,3-Diiodo-2,2-bis(iodomethyl)propane
(Pentaerythrityl Tetraiodide)
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 Crosslinking
Reactions 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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